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Compound of Interest

Compound Name: 6-Methoxynicotinic acid

Cat. No.: B032813

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and handling information for 6-Methoxynicotinic
acid (CAS No: 66572-55-2), a compound utilized in the synthesis of various pharmaceutical
agents. Adherence to these guidelines is crucial for ensuring a safe laboratory environment.

Section 1: GHS Hazard Identification and
Classification

6-Methoxynicotinic acid is classified as a hazardous substance under the Globally
Harmonized System of Classification and Labelling of Chemicals (GHS). The primary hazards
are related to irritation and aquatic toxicity.

Table 1: GHS Classification and Hazard Statements
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Classification Code Hazard Statement

Skin Corrosion/Irritation H315 Causes skin irritation.[1]
Serious Eye Damage/Eye H319 Causes serious eye irritation.
Irritation [1]

Specific target organ toxicity — ]
_ _ May cause respiratory
Single exposure (Respiratory H335 T
L irritation.[2]
tract irritation)

Hazardous to the aquatic o
) H402 Harmful to aquatic life.
environment — Acute hazard

GHS Pictogram:

walt text

Signal Word: Warning

Precautionary Statements: A comprehensive list of precautionary statements is provided in the
table below.

Table 2: Precautionary Statements for 6-Methoxynicotinic Acid
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Category Code Statement
Prevention P261 Avoid breathing dust.[2]
Wash skin thoroughly after
P264 _
handling.[1]
Use only outdoors or in a well-
pP271 _
ventilated area.
Avoid release to the
pP273 _
environment.
Wear protective gloves/ eye
P280 p J _ Y
protection/ face protection.[1]
IF ON SKIN: Wash with plenty
Response P302 + P352
of water.[1]
IF INHALED: Remove person
P304 + P340 to fresh air and keep

comfortable for breathing.

P305 + P351 + P338

IF IN EYES: Rinse cautiously

with water for several minutes.

Remove contact lenses, if

present and easy to do.

Continue rinsing.[1]

Call a POISON CENTER/

Store in a well-ventilated

pP312 ]

doctor if you feel unwell.

If skin irritation occurs: Get
P332 + P313 ) ) )

medical advice/ attention.

If eye irritation persists: Get
P337 + P313 ) ) )

medical advice/ attention.[1]

Take off contaminated clothing
P362 + P364 )

and wash it before reuse.[1]
Storage P403 + P233

place. Keep container tightly
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closed.
P405 Store locked up.

Dispose of contents/ container
Disposal P501 to an approved waste disposal

plant.

Section 2: Safe Handling and Personal Protective
Equipment (PPE)

Proper handling procedures and the use of appropriate personal protective equipment are
essential to minimize exposure and associated risks.

Experimental Protocol for Safe Handling:

» Engineering Controls: Always handle 6-Methoxynicotinic acid in a well-ventilated area,
preferably within a chemical fume hood to minimize inhalation of dust. Ensure that safety
showers and eyewash stations are readily accessible.[3]

o Personal Protective Equipment:

o Hand Protection: Wear appropriate chemical-resistant gloves (e.g., nitrile rubber). Gloves
must be inspected before use and disposed of properly after handling the substance.[1]

o Eye Protection: Use safety glasses with side-shields or chemical goggles.[1][3] A face
shield may be necessary for operations with a higher risk of splashing.[3]

o Skin and Body Protection: Wear a lab coat or other protective clothing to prevent skin
contact.[1][3]

o Respiratory Protection: If dust is generated and engineering controls are insufficient, use a
NIOSH/MSHA-approved respirator.[1][3]

» Hygiene Measures: Avoid contact with skin, eyes, and clothing.[3] Do not eat, drink, or
smoke in the laboratory. Wash hands thoroughly after handling.[1]
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Safe Handling Workflow Diagram:

Safe Handling Workflow for 6-Methoxynicotinic Acid
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Caption: Workflow for the safe handling of 6-Methoxynicotinic acid.

Section 3: First Aid Measures

In the event of exposure, immediate and appropriate first aid is critical.

Table 3: First Aid Procedures for 6-Methoxynicotinic Acid

Exposure Route

First Aid Protocol

Inhalation

Move the person to fresh air. If breathing is
difficult, give oxygen. If not breathing, give

artificial respiration. Seek medical attention.[4]

Skin Contact

Immediately flush skin with plenty of soap and
water. Remove contaminated clothing. If

irritation persists, get medical attention.[4]

Eye Contact

Immediately rinse eyes cautiously with plenty of
water for at least 15 minutes, including under
the eyelids. Remove contact lenses if present
and easy to do. Continue rinsing. Seek

immediate medical attention.[4]

Ingestion

Do NOT induce vomiting. Rinse mouth with
water. Never give anything by mouth to an
unconscious person. Seek immediate medical

attention.[5]

Section 4: Accidental Release Measures and

Disposal

Spill Cleanup Protocol:

o Evacuate: Evacuate personnel from the spill area.

o Ventilate: Ensure adequate ventilation.

o Containment: Prevent further leakage or spillage if it is safe to do so. Avoid dust formation.
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o Personal Protection: Wear appropriate personal protective equipment as detailed in Section
2.

e Cleanup: Carefully sweep up the spilled solid material and place it into a suitable, labeled
container for disposal.[5] Avoid creating dust.

o Decontamination: Clean the spill area thoroughly with a suitable decontaminating agent.
e Environmental Precautions: Do not let the product enter drains.

Disposal: Dispose of 6-Methoxynicotinic acid and any contaminated materials in accordance
with local, state, and federal regulations. This may involve incineration in a licensed chemical
destruction plant.[5]

Section 5: Physical and Chemical Properties

Table 4: Physical and Chemical Properties of 6-Methoxynicotinic Acid

Property Value

Molecular Formula C7H7NO3[6]

Molecular Weight 153.14 g/mol [6]

Appearance White to light yellow solid

Melting Point 171.5-172.5 °C[2]

Boiling Point 283.8 + 20.0 °C (Predicted)[2]
Solubility Soluble in water, methanol, and ether.

Section 6: Stability and Reactivity

» Reactivity: Generally stable under normal conditions.[7]
o Chemical Stability: Stable under recommended storage conditions.[7]

¢ Conditions to Avoid: Avoid formation of dust.[7]
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¢ Incompatible Materials: Strong oxidizing agents.[7]

+ Hazardous Decomposition Products: Under fire conditions, may produce carbon oxides (CO,
CO2) and nitrogen oxides (NOx).

Emergency Response Workflow:

Emergency Response Protocol

Exposure Event
(Spill, Inhalation, Contact)

Assess Situation
(Is it safe to intervene?)

Administer First Aid

Evacuate Immediate Area (See Section 3)

Contain Spill

Contact Emergency Services / EHS (If trained and safe)

Report Incident

Click to download full resolution via product page

Caption: General emergency response workflow for incidents.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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